4-biphenylyl[1-(2-pyridinylmethyl)-3-piperidinyl]methanone

• IUPAC Name: (4-phenylphenyl)-[1-(pyridin-2-ylmethyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C24H24N2O/c27-24(21-13-11-20(12-14-21)19-7-2-1-3-8-19)22-9-6-16-26(17-22)18-23-10-4-5-15-25-23/h1-5,7-8,10-15,22H,6,9,16-18H2
• InChI Key: DNTGSFAWVLLJCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=N2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H24N2O
• Molecular Weight: 356.5 g/mol

Description

4-biphenylyl[1-(2-pyridinylmethyl)-3-piperidinyl]methanone, also known as BPPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BPPM is a small molecule that has been synthesized through various methods and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-biphenylyl[1-(2-pyridinylmethyl)-3-piperidinyl]methanone is not fully understood, but it is believed to act through various pathways, including the inhibition of protein kinases and the modulation of neurotransmitter systems. This compound has been found to inhibit the activity of protein kinases, including AKT and ERK, which are involved in cell proliferation and survival. This compound has also been found to modulate the activity of neurotransmitter systems, including the serotonin and dopamine systems, which are involved in mood regulation.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of neurotransmitter systems, and the induction of apoptosis. This compound has also been found to have anxiolytic and antidepressant effects, making it a potential therapeutic agent for the treatment of anxiety and depression. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

4-biphenylyl[1-(2-pyridinylmethyl)-3-piperidinyl]methanone has several advantages for lab experiments, including its high yield and purity, its potential therapeutic applications, and its ability to modulate various pathways. However, this compound also has limitations, including its potential toxicity and its limited solubility in aqueous solutions. These limitations must be taken into consideration when designing experiments using this compound.

Future Directions

There are several future directions for the study of 4-biphenylyl[1-(2-pyridinylmethyl)-3-piperidinyl]methanone, including the development of new drugs based on this compound, the elucidation of its mechanism of action, and the investigation of its potential therapeutic applications in various diseases. Further studies are also needed to determine the optimal dosage and administration of this compound and to evaluate its long-term safety and efficacy.
Conclusion:
In conclusion, this compound is a small molecule that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through various methods and has been found to have significant biochemical and physiological effects. Further studies are needed to fully understand the mechanism of action of this compound and to evaluate its potential therapeutic applications in various diseases.

Synthesis Methods

4-biphenylyl[1-(2-pyridinylmethyl)-3-piperidinyl]methanone can be synthesized through various methods, including the reaction of 4-biphenylylboronic acid and 1-(2-pyridinylmethyl)-3-piperidinone in the presence of palladium catalysts. Another synthesis method involves the reaction of 4-biphenylylboronic acid and 1-(2-pyridinylmethyl)-3-piperidinyl chloride in the presence of cesium carbonate. Both methods have been found to be efficient in producing this compound with high yield and purity.

Scientific Research Applications

4-biphenylyl[1-(2-pyridinylmethyl)-3-piperidinyl]methanone has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and neuroscience. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting various diseases. In neuroscience, this compound has been found to have anxiolytic and antidepressant effects, making it a potential therapeutic agent for the treatment of anxiety and depression.